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Compound of Interest

Compound Name: ML347

Cat. No.: B609147

For research use only. Not for use in diagnostic procedures.

Introduction

ML347, also known as LDN-193719, is a potent and selective small molecule inhibitor of the
bone morphogenetic protein (BMP) type | receptors ALK1 (Activin receptor-like kinase 1) and
ALK2 (Activin receptor-like kinase 2).[1][2][3] It exhibits high selectivity for ALK1/ALK2 over
other related kinases, including ALK3.[3][4][5] ML347 functions by blocking the phosphorylation
of Smad1l/5, downstream effectors in the BMP signaling pathway.[4][5] These application notes
provide detailed information on the solubility of ML347 in dimethyl sulfoxide (DMSOQO), protocols
for its preparation and storage, and its mechanism of action.

Physicochemical Properties

Property Value
Molecular Formula C22H16N40O
Molecular Weight 352.39 g/mol
CAS Number 1062368-49-3

Solubility in DMSO

The solubility of ML347 in DMSO can vary between batches and is affected by the purity of the
DMSO. ltis crucial to use fresh, anhydrous DMSO for optimal dissolution.[2][4][5]
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. Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)

Hygroscopic DMSO
can reduce solubility.
DMSO 10 mg/mL 28.37 mM [2][4][5] Sonication or
gentle warming may
be required.[3][4][5][6]

Sonication is
DMSO 1 mg/mL 2.84 mM recommended for
dissolution.[6]

Water Insoluble
Ethanol Insoluble
Protocols

Preparation of ML347 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ML347 in DMSO.
Materials:

e ML347 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)
Procedure:

e Acclimatize: Allow the ML347 powder and anhydrous DMSO to reach room temperature

before opening to prevent condensation.
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o Weighing: Accurately weigh the desired amount of ML347 powder. For example, to prepare 1
mL of a 10 mM stock solution, weigh out 3.52 mg of ML347 (Molecular Weight: 352.39).

 Dissolution: Add the appropriate volume of anhydrous DMSO to the ML347 powder. For a 10
mM stock solution, add 1 mL of DMSO to 3.52 mg of ML347.

» Mixing: Vortex the solution thoroughly for several minutes to aid dissolution.

¢ Sonication (if necessary): If the compound does not fully dissolve, sonicate the solution for
short intervals in a water bath until the solution is clear.[4][5][6] Avoid prolonged sonication to
prevent degradation of the compound.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles.[2][7] Store the aliquots at -20°C or -80°C.[2][4][5][6]

Storage and Stability

o Powder: Store at -20°C for up to 3 years.[4][5][6]
 DMSO Stock Solution:

o Store at -80°C for up to 1-2 years.[2][4][5][6]

o Store at -20°C for up to 1 year.[2][4][5]

Avoid repeated freeze-thaw cycles of the stock solution.[2][7]

Mechanism of Action

ML347 is a selective inhibitor of the BMP receptors ALK1 and ALK2.[1][2][3] The binding of
BMP ligands to the type Il receptor (BMPRII) leads to the recruitment and phosphorylation of
the type | receptor (ALK1/2). The activated type | receptor then phosphorylates the downstream
signaling proteins Smadl and Smad5. Phosphorylated Smad1/5 forms a complex with Smad4,
which then translocates to the nucleus to regulate target gene expression. ML347 inhibits the
kinase activity of ALK1 and ALK2, thereby preventing the phosphorylation of Smad1/5 and
blocking the downstream signaling cascade.[4][5]
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Caption: ML347 signaling pathway.
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Experimental Workflow

The following diagram illustrates the general workflow for preparing ML347 solutions for in vitro
experiments.
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Caption: Workflow for ML347 solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

